
2PACz in Solar Cells: A Comparative Guide to
Power Conversion Efficiency

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2PACz

Cat. No.: B2718033 Get Quote

In the pursuit of highly efficient and stable perovskite solar cells (PSCs), the hole transport

layer (HTL) plays a pivotal role. Among the various materials being explored, [2-(9H-carbazol-

9-yl)ethyl]phosphonic acid, commonly known as 2PACz, has emerged as a promising

candidate. This self-assembled monolayer (SAM) offers a compelling alternative to traditional

HTL materials like PTAA and PEDOT:PSS. This guide provides a comprehensive comparison

of the power conversion efficiency of solar cells incorporating 2PACz, supported by

experimental data and detailed protocols for researchers, scientists, and drug development

professionals.

Performance Comparison: 2PACz vs. Alternatives
The use of 2PACz and its derivatives, such as MeO-2PACz, has been shown to significantly

enhance the power conversion efficiency (PCE) of inverted perovskite solar cells. These SAMs

facilitate efficient hole extraction and reduce non-radiative recombination at the interface

between the perovskite absorber and the electrode.

Below is a summary of the photovoltaic performance of perovskite solar cells utilizing different

HTLs.
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Hole Transport
Layer (HTL)

Open-Circuit
Voltage (VOC)
[V]

Short-Circuit
Current
Density (JSC)
[mA/cm2]

Fill Factor (FF)
[%]

Power
Conversion
Efficiency
(PCE) [%]

2PACz 1.19 Not specified Not specified 20.9

MeO-2PACz Not specified Not specified Not specified up to 23.1[1]

PTAA 1.14 23.58 79.21 18.14[1]

PTAA/2PACz

Bilayer
1.14 24.12 80.53 20.05[1]

PEDOT:PSS Not specified Not specified Not specified Not specified

Note: The performance of solar cells can vary depending on the specific perovskite

composition, device architecture, and fabrication conditions.

As the data indicates, the incorporation of a 2PACz layer, even as part of a bilayer with PTAA,

leads to a notable improvement in PCE, primarily driven by an increase in the short-circuit

current density and fill factor[1]. In single-crystal perovskite solar cells, MeO-2PACz has

enabled efficiencies of up to 23.1%[1]. Furthermore, in perovskite/silicon tandem solar cells, the

use of 2PACz-based SAMs has contributed to achieving efficiencies exceeding 29%[2].

Experimental Protocols
The fabrication and characterization of perovskite solar cells with 2PACz-based SAMs involve

a series of precise steps. The following is a generalized protocol for the fabrication of an

inverted perovskite solar cell.

Device Fabrication Workflow
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Caption: A generalized workflow for the fabrication of an inverted perovskite solar cell with a

2PACz self-assembled monolayer.

Detailed Steps:

Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned

in ultrasonic baths of detergent, deionized water, acetone, and isopropanol.

UV-Ozone Treatment: The cleaned ITO substrates are treated with UV-ozone for

approximately 15 minutes to improve the surface wettability and remove organic residues.

2PACz SAM Deposition: A solution of 2PACz in a solvent like ethanol (e.g., 0.5 mg/mL) is

deposited onto the ITO substrate. This can be done via spin-coating (e.g., at 3000 rpm for 30

seconds) or dip-coating.

Annealing: The substrate with the 2PACz layer is then annealed at a specific temperature

(e.g., 100°C) for a set duration (e.g., 10 minutes) to promote the formation of a uniform self-

assembled monolayer.

Perovskite Deposition: The perovskite precursor solution is spin-coated onto the 2PACz
layer in a nitrogen-filled glovebox. The spin-coating parameters and precursor composition

will vary depending on the desired perovskite film.

Perovskite Annealing: The perovskite film is annealed at a temperature typically between

100°C and 150°C to induce crystallization.

Electron Transport and Buffer Layer Deposition: An electron transport layer (ETL), such as

C60 or PCBM, and a buffer layer, like bathocuproine (BCP), are sequentially deposited via

thermal evaporation.

Metal Electrode Deposition: Finally, a metal electrode (e.g., silver or gold) is deposited by

thermal evaporation to complete the device.

Characterization of Power Conversion Efficiency
The power conversion efficiency of the fabricated solar cells is determined by measuring their

current density-voltage (J-V) characteristics under simulated solar illumination (AM 1.5G, 100
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mW/cm2).

Key Parameters Measured:

Open-Circuit Voltage (VOC): The maximum voltage a solar cell can produce when no current

is flowing.

Short-Circuit Current Density (JSC): The maximum current density a solar cell can produce

when the voltage across it is zero.

Fill Factor (FF): The ratio of the maximum power from the solar cell to the product of VOC

and JSC. It represents the "squareness" of the J-V curve.

Power Conversion Efficiency (PCE): The ratio of the maximum electrical power output to the

incident light power. It is calculated as: PCE (%) = (VOC × JSC × FF) / Pin × 100 where Pin

is the incident power density of the simulated sunlight.

Device Architecture and Energy Level Alignment
The typical device architecture for an inverted perovskite solar cell utilizing a 2PACz SAM is

illustrated below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2718033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2718033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inverted Perovskite Solar Cell Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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